N-cyclopropyl-2-{[(5-fluoro-2-methoxyphenyl)sulfonyl]amino}benzamide

• Molecular Formula: C17H17FN2O4S
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N-cyclopropyl-2-[(5-fluoro-2-methoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C17H17FN2O4S/c1-24-15-9-6-11(18)10-16(15)25(22,23)20-14-5-3-2-4-13(14)17(21)19-12-7-8-12/h2-6,9-10,12,20H,7-8H2,1H3,(H,19,21)
• InChI Key: QAXKGAZEDRPNBO-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3CC3

Description

N-cyclopropyl-2-{[(5-fluoro-2-methoxyphenyl)sulfonyl]amino}benzamide, also known as FC-99, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sulfonylurea drugs and has been found to exhibit potent anti-inflammatory and anti-tumor properties.

Mechanism of Action

The exact mechanism of action of N-cyclopropyl-2-{[(5-fluoro-2-methoxyphenyl)sulfonyl]amino}benzamide is not fully understood. However, it has been proposed that this compound exerts its anti-inflammatory and anti-tumor effects by inhibiting the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and tumorigenesis. This compound has also been found to inhibit the activity of STAT3, a transcription factor that is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent anti-inflammatory and anti-tumor effects in various in vitro and in vivo models. This compound has been shown to inhibit the production of pro-inflammatory cytokines, reduce the infiltration of inflammatory cells, and attenuate tissue damage in animal models of inflammatory diseases. This compound has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-2-{[(5-fluoro-2-methoxyphenyl)sulfonyl]amino}benzamide has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and purified. This compound has been extensively studied and its mechanism of action is well understood. This compound has also been found to exhibit potent anti-inflammatory and anti-tumor effects in various in vitro and in vivo models.
However, there are also limitations to the use of this compound in lab experiments. This compound has not been tested in human clinical trials, so its safety and efficacy in humans are not known. This compound may also exhibit off-target effects that could complicate data interpretation.

Future Directions

There are several future directions for the study of N-cyclopropyl-2-{[(5-fluoro-2-methoxyphenyl)sulfonyl]amino}benzamide. One potential application is in the treatment of inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and psoriasis. This compound could also be investigated as a potential anti-cancer agent in various types of cancer. Future studies could also focus on optimizing the synthesis method of this compound to improve yields and purity. Finally, the safety and efficacy of this compound in humans could be investigated in clinical trials.

Synthesis Methods

The synthesis of N-cyclopropyl-2-{[(5-fluoro-2-methoxyphenyl)sulfonyl]amino}benzamide involves several steps, including the reaction of 5-fluoro-2-methoxyaniline with chlorosulfonic acid to form 5-fluoro-2-methoxybenzenesulfonyl chloride. This intermediate is then reacted with N-cyclopropyl-2-aminobenzamide to obtain this compound. The synthesis method has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

N-cyclopropyl-2-{[(5-fluoro-2-methoxyphenyl)sulfonyl]amino}benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory and anti-tumor properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway.